Cas no 97928-01-3 (7-(Trifluoromethyl)-1h-benzoD1,3oxazine-2,4-dione)

7-(Trifluoromethyl)-1h-benzoD1,3oxazine-2,4-dione structure
97928-01-3 structure
Product Name:7-(Trifluoromethyl)-1h-benzoD1,3oxazine-2,4-dione
CAS No:97928-01-3
MF:C9H4F3NO3
MW:231.128172874451
MDL:MFCD21946140
CID:1039884
PubChem ID:11579530
Update Time:2024-10-25

7-(Trifluoromethyl)-1h-benzoD1,3oxazine-2,4-dione Chemical and Physical Properties

Names and Identifiers

    • 7-(Trifluoromethyl)-1H-benzo[d][1,3]oxazine-2,4-dione
    • 7-(trifluoromethyl)-1H-3,1-benzoxazine-2,4-dione
    • 7-(trifluoroMethyl)-2,4-dihydro-1H-3,1-benzoxazine-2,4-dione
    • 7-trifluoromethyl-1,2-dihydro-3,1-benzoxazine-2,4-dione
    • 7-trifluoromethyl-1H-3,1-benzoxazine-2,4-dione
    • 7-(Trifluoromethyl)-2H-3,1-benzoxazine-2,4(1H)-dione (ACI)
    • 2H-3,1-Benzoxazine-2,4(1H)-dione, 7-(trifluoromethyl)-
    • 4-(Trifluoromethyl)isatoic anhydride
    • DTXSID90468892
    • MFCD21946140
    • DB-333648
    • XDA92801
    • AKOS016006966
    • AS-40480
    • SCHEMBL10619033
    • 97928-01-3
    • CS-0150080
    • 7-(trifluoromethyl)-2H-benzo[d][1,3]oxazine-2,4(1H)-dione
    • EN300-749067
    • 7-(Trifluoromethyl)-1h-benzoD1,3oxazine-2,4-dione
    • MDL： MFCD21946140
    • Inchi： 1S/C9H4F3NO3/c10-9(11,12)4-1-2-5-6(3-4)13-8(15)16-7(5)14/h1-3H,(H,13,15)
    • InChI Key： AJVKTPKCOKFIAS-UHFFFAOYSA-N
    • SMILES： O=C1NC2C(=CC=C(C(F)(F)F)C=2)C(=O)O1

Computed Properties

  • Exact Mass: 231.01400
  • Monoisotopic Mass: 231.01432748g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 1
  • Complexity: 329
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 55.4Ų

Experimental Properties

  • PSA: 63.33000
  • LogP: 1.91240

7-(Trifluoromethyl)-1h-benzoD1,3oxazine-2,4-dione Security Information

  • Storage Condition：Sealed in dry,2-8°C

7-(Trifluoromethyl)-1h-benzoD1,3oxazine-2,4-dione Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7-(Trifluoromethyl)-1h-benzoD1,3oxazine-2,4-dione Pricemore >>

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7-(Trifluoromethyl)-1h-benzoD1,3oxazine-2,4-dione Production Method

Production Method 1

343-69-1 343-69-1
97928-01-3 97928-01-3
Reaction Conditions
1.1 Reagents: Chromium trioxide Solvents: Acetic acid ,  Acetic anhydride ;  2 h, 90 °C
Reference
Synthesis and pharmacological studies at the Gly/NMDA, AMPA and kainate receptors of new oxazolo[4,5-c]quinolin-4-one derivatives bearing different substituents at position-2 and on the fused benzo ring
Calabri, Francesca Romana; Colotta, Vittoria; Catarzi, Daniela; Varano, Flavia; Lenzi, Ombretta; et al, European Journal of Medicinal Chemistry, 2005, 40(9), 897-907

Production Method 2

24424-99-5 24424-99-5
402-13-1 402-13-1
97928-01-3 97928-01-3
Reaction Conditions
1.1 Reagents: Triethylamine Catalysts: 4-(Dimethylamino)pyridine Solvents: Acetonitrile ;  2 h, rt
1.2 Reagents: 2-Chloro-1-methylpyridinium iodide ;  10 min, rt
1.3 Reagents: Hydrochloric acid Solvents: Water ;  rt
Reference
A phosgene and peroxide-free one-pot tandem synthesis of isatoic anhydrides involving anthranilic acid, Boc anhydride, and 2-chloro-N-methyl pyridinium iodide
Verma, Chhaya; Sharma, Somesh ; Pathak, Arunendra, Tetrahedron Letters, 2013, 54(50), 6897-6899

Production Method 3

402-13-1 402-13-1
97928-01-3 97928-01-3
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  cooled; 4 h, rt
Reference
The heterocyclic compounds harmful arthropods pest control method using
, Japan, , ,

Production Method 4

402-13-1 402-13-1
97928-01-3 97928-01-3
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  rt; 4 h, rt
Reference
Harmful arthropod control method using heterocyclic compounds
, Japan, , ,

Production Method 5

402-13-1 402-13-1
97928-01-3 97928-01-3
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  rt
Reference
The use of biochemical and biophysical tools for triage of high-throughput screening hits - a case study with Escherichia coli phosphopantetheine adenylyltransferase
Miller, J. Richard; Thanabal, Venkataraman; Melnick, Michael M.; Lall, Manjinder; Donovan, Charles; et al, Chemical Biology & Drug Design, 2010, 75(5), 444-454

Production Method 6

402-13-1 402-13-1
97928-01-3 97928-01-3
Reaction Conditions
1.1 Reagents: Potassium carbonate Solvents: Ethyl acetate ;  15 min, rt
Reference
Preparation of N-[(4-hydroxy-2-oxo-1,2-dihydro-3-quinolinyl)carbonyl]glycine derivatives as prolyl hydroxylase inhibitors
, World Intellectual Property Organization, , ,

Production Method 7

402-13-1 402-13-1
97928-01-3 97928-01-3
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  0 °C; 5 h, 0 °C
Reference
Preparation of novel spiropyrrole[2,1-b]quinazolone derivatives useful as antitumor drug
, China, , ,

Production Method 8

402-13-1 402-13-1
97928-01-3 97928-01-3
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  cooled; 4 h, rt
Reference
Preparation of heterocyclic compound for harmful arthropod-controlling composition
, World Intellectual Property Organization, , ,

Production Method 9

402-13-1 402-13-1
97928-01-3 97928-01-3
Reaction Conditions
1.1 Solvents: 1,4-Dioxane ;  30 min, reflux; overnight, reflux
Reference
Catalytic Asymmetric Synthesis of Atropisomeric Quinolines through the Friedlander Reaction
Wan, Junlin; Liu, Hongxin; Lan, Yunjun; Li, Xinhua; Hu, Xingena; et al, Synlett, 2019, 30(19), 2198-2202

Production Method 10

402-13-1 402-13-1
97928-01-3 97928-01-3
Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  5 h, -5 °C
Reference
Synthesis and nematicidal activities of 1,2,3-benzotriazin-4-one containing 4,5-dihydrothiazole-2-thiol derivatives against Meloidogyne incognita
Chen, Xiulei ; Zhou, Zhen; Li, Zhong; Xu, Xiaoyong, Phosphorus, 2020, 195(3), 194-200

Production Method 11

97928-01-3 97928-01-3
Reaction Conditions
Reference
Therapeutic quinolinones
, European Patent Organization, , ,

7-(Trifluoromethyl)-1h-benzoD1,3oxazine-2,4-dione Raw materials

7-(Trifluoromethyl)-1h-benzoD1,3oxazine-2,4-dione Preparation Products

7-(Trifluoromethyl)-1h-benzoD1,3oxazine-2,4-dione Related Literature

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